Cas no 1261931-97-8 (2-Cyano-4-(3-cyano-2-fluorophenyl)phenol)

• Product Name: 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol
• CAS No: 1261931-97-8
• MF: C₁₄H₇FN₂O
• MW: 238.216586351395
• MDL: MFCD18314285
• CID: 2621803
• PubChem ID: 53219960
• Update Time: 2025-06-11

2-Cyano-4-(3-cyano-2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol, 95%
• MFCD18314285
• 1261931-97-8
• 2-Fluoro-4'-hydroxy[1,1'-biphenyl]-3,3'-dicarbonitrile
• 2-CYANO-4-(3-CYANO-2-FLUOROPHENYL)PHENOL
• DTXSID90684752
• 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol

• MDL： MFCD18314285
• Inchi： 1S/C14H7FN2O/c15-14-10(7-16)2-1-3-12(14)9-4-5-13(18)11(6-9)8-17/h1-6,18H
• InChI Key： GBIHXTGZYUJEST-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 238.05424101Da
• Monoisotopic Mass: 238.05424101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.8Ų

Additional information on 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol

Introduction to 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol (CAS No. 1261931-97-8)

2-Cyano-4-(3-cyano-2-fluorophenyl)phenol, with the CAS number 1261931-97-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and materials science. This compound is characterized by its unique molecular structure, which includes a cyano group and a fluorine atom, making it a valuable candidate for various research and development activities.

The molecular formula of 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol is C₁₄H₈FNO₂, and its molecular weight is approximately 255.22 g/mol. The compound's structure consists of a phenol ring substituted with a cyano group at the 2-position and a 3-cyano-2-fluorophenyl group at the 4-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, which are crucial for its potential applications.

In the field of pharmaceutical research, 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol has been investigated for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol demonstrated significant inhibition of cancer cell proliferation in vitro, particularly in breast and lung cancer cell lines.

The anti-inflammatory properties of 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol have also been explored. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol could be a valuable candidate for developing new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol has also shown promise in materials science. The presence of cyano and fluorine groups in its structure makes it an excellent candidate for use in the synthesis of advanced materials with unique optical and electronic properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have used derivatives of this compound to develop new types of organic semiconductors with improved performance in electronic devices.

The synthesis of 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol typically involves multi-step reactions, including substitution and coupling reactions. One common synthetic route involves the reaction of 4-bromo-3-cyanophenol with 3-cyanobenzeneboronic acid in the presence of a palladium catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, while 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

The environmental impact of 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol is another important consideration. While there is limited data on its environmental fate and effects, it is recommended to follow best practices for waste disposal and minimize any potential release into the environment. Research into the biodegradability and ecotoxicity of this compound is ongoing to ensure its safe use in various applications.

In conclusion, 2-Cyano-4-(3-cyano-2-fluorophenyl)phenol (CAS No. 1261931-97-8) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique molecular structure endows it with valuable chemical and biological properties that make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.